BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical and physical properties of 2-
hydroxytetrahydrofuran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxytetrahydrofuran

Cat. No.: B017549

An In-depth Technical Guide to 2-Hydroxytetrahydrofuran

Introduction

2-Hydroxytetrahydrofuran, also known as tetrahydro-2-furanol, is a heterocyclic organic
compound with the chemical formula C4H802.[1][2] It is a colorless liquid that serves as a
versatile intermediate in organic synthesis and is noted for its role as a solvent and reagent in
various chemical reactions.[3][4] This technical guide provides a comprehensive overview of
the chemical and physical properties of 2-hydroxytetrahydrofuran, detailed experimental
protocols for its synthesis, and an exploration of its reactivity, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 2-hydroxytetrahydrofuran are
summarized in the tables below. These properties are crucial for its application in laboratory
and industrial settings.

Table 1: General and Chemical Properties
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Property Value
IUPAC Name oxolan-2-ol[2][3]
a-Hydroxytetrahydrofuran, Tetrahydro-2-
Synonyms
furanol[1][3][5]
CAS Number 5371-52-8[1][2][3][5]

Molecular Formula

C4H802[1][2][5]

Molecular Weight

88.11 g/mol [1][2][5]

Canonical SMILES

C1CC(OC1)O[1][2]

InChl Key

JNODDICFTDYODH-UHFFFAQOYSA-N[2]

Purity

>9506[5]

Table 2: Physical Properties

Property Value
Appearance Colorless liquid[3]
N _ 163.6 = 8.0 °C at 760 mmHg|[6], 69-70 °C at 12
Boiling Point
Torr[3][7]
Density 1.1+ 0.1 g/cm3[6], 1.084 g/cm?3[3][7]
Flash Point 75.1£12.7 °C[6]
Soluble in Chloroform, Dichloromethane, Ethyl
Solubility Acetate, Ether, and Methanol.[3][8] Freely

soluble in water (230 g/L at 25 °C).[9]

Storage Temperature

Store in freezer, under -20°C[3][10][11]

Table 3: Spectral Data

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.scbt.com/p/2-hydroxytetrahydrofuran-5371-52-8
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.scbt.com/p/2-hydroxytetrahydrofuran-5371-52-8
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.scbt.com/p/2-hydroxytetrahydrofuran-5371-52-8
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.scbt.com/p/2-hydroxytetrahydrofuran-5371-52-8
https://www.biosynth.com/p/FH24509/5371-52-8-2-hydroxytetrahydrofuran
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.alfa-chemistry.com/product/2-hydroxytetrahydrofuran-cas-5371-52-8-292487.html
https://www.scbt.com/p/2-hydroxytetrahydrofuran-5371-52-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.chemsrc.com/en/cas/5371-52-8_684916.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8496849_en.htm
https://www.chemsrc.com/en/cas/5371-52-8_684916.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8496849_en.htm
https://www.chemsrc.com/en/cas/5371-52-8_684916.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://labsolu.ca/product/2-hydroxytetrahydrofuran/
https://www.chemblink.com/products/5371-52-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8496849.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds007077
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds007077
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Data Type Summary

1H NMR data is available, with characteristic
1H NMR peaks at § 5.63-5.61 (m, 1H), 3.80-3.76 (m,
2H), and 2.10-1.91 (m, 4H) in CDCls.[12]

13C NMR spectral data has been recorded and
13C NMR _ _ _
is available in spectral databases.[13]

Mass spectrometry data is available, often

Mass Spectrometr
P Y obtained through GC-MS analysis.[13]

R Spect Infrared spectral data is available for the
pectroscopy o .
characterization of this compound.[14]

Experimental Protocols

The synthesis of 2-hydroxytetrahydrofuran can be achieved through several routes. The
most common laboratory methods involve the oxidation of tetrahydrofuran (THF) or the
hydrolysis of its derivatives.

Catalytic Oxidation of Tetrahydrofuran

A prevalent method for synthesizing 2-hydroxytetrahydrofuran is the direct oxidation of
tetrahydrofuran.[15]

o Objective: To synthesize 2-hydroxytetrahydrofuran from tetrahydrofuran via catalytic
oxidation.

e Reagents and Materials:

[e]

Tetrahydrofuran (THF)

o

Hydrogen peroxide (H20:2) as the oxidant

[¢]

Iron-containing clay catalyst (treated at >500°C)[15]

Reaction vessel

[e]
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o Magnetic stirrer and heating mantle

o Chromatography setup for purification

e Procedure:
o The iron-containing clay catalyst is activated by heating to at least 500°C.
o Tetrahydrofuran is placed in the reaction vessel with the activated catalyst.

o Hydrogen peroxide is added dropwise to the mixture while stirring. The reaction is typically
exothermic and may require cooling to maintain the desired temperature.

o The reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or
Gas Chromatography (GC) until the starting material is consumed.

o Upon completion, the catalyst is filtered off.

o The resulting mixture, containing 2-hydroxytetrahydrofuran and byproducts like y-
butyrolactone (GBL), is purified using column chromatography.[15]
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Synthesis of 2-Hydroxytetrahydrofuran via Oxidation

Tetrahydrofuran (THF) Hydrogen Peroxide (H202) Iron-Containing Clay Catalyst
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Reactivity of 2-Hydroxytetrahydrofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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